3-Fluoro4-piperazin-1-yl-benzoic acid ethyl ester
Catalog No.
S14435549
CAS No.
845617-31-4
M.F
C13H17FN2O2
M. Wt
252.28 g/mol
Availability
In Stock
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CAS Number
845617-31-4
Product Name
3-Fluoro4-piperazin-1-yl-benzoic acid ethyl ester
IUPAC Name
ethyl 3-fluoro-4-piperazin-1-ylbenzoate
Molecular Formula
C13H17FN2O2
Molecular Weight
252.28 g/mol
InChI
InChI=1S/C13H17FN2O2/c1-2-18-13(17)10-3-4-12(11(14)9-10)16-7-5-15-6-8-16/h3-4,9,15H,2,5-8H2,1H3
InChI Key
PCRPGLTWEWDWJZ-UHFFFAOYSA-N
Canonical SMILES
CCOC(=O)C1=CC(=C(C=C1)N2CCNCC2)F
XLogP3
1.7
Hydrogen Bond Acceptor Count
5
Hydrogen Bond Donor Count
1
Exact Mass
252.12740595 g/mol
Monoisotopic Mass
252.12740595 g/mol
Heavy Atom Count
18
Dates
Last modified: 08-10-2024
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